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Compound of Interest

Compound Name: 2-Phenoxynicotinic acid

Cat. No.: B186817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis and evaluation of

derivatives of 2-phenoxynicotinic acid, a promising scaffold for the development of novel

therapeutic agents. The following sections detail the synthesis of key derivatives, their

biological activities, and protocols for their evaluation.

Introduction
2-Phenoxynicotinic acid is a versatile starting material for the synthesis of a variety of

derivatives with potential pharmacological activities. Notably, its hydrazide derivatives have

been investigated as anti-inflammatory and analgesic agents, primarily through the inhibition of

cyclooxygenase (COX) enzymes. This document outlines the synthetic routes to these

compounds and the methodologies to assess their biological efficacy.

Synthesis of 2-Phenoxynicotinic Acid Derivatives
The primary derivatives of interest are amides and esters, which can be synthesized from 2-
phenoxynicotinic acid through standard organic chemistry reactions.
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The synthesis of 2-phenoxynicotinic acid hydrazide is a key step in producing a range of

bioactive compounds. The general workflow involves the conversion of the carboxylic acid to

an ester, followed by reaction with hydrazine hydrate.
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Synthesis of 2-Phenoxynicotinic Acid Hydrazide
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2-Phenoxynicotinic Acid Hydrazide

Synthesis of N'-Aryl-2-phenoxynicotinohydrazides

2-Phenoxynicotinic Acid Hydrazide
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In Vitro COX Inhibition Assay Workflow
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COX Inhibition Pathway
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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